Cas no 872719-70-5 (1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1))
872719-70-5 structure
Product Name:1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1)
CAS No:872719-70-5
MF:C19H14N2O6
MW:366.324265003204
CID:1871252
PubChem ID:71413251
Update Time:2025-04-21
1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1)
- benzene-1,2,3-tricarboxylic acid,4-pyridin-4-ylpyridine
- benzene-1,2,3-tricarboxylic acid-4,4'-bipyridine (1/1)
- 872719-70-5
- Benzene-1,2,3-tricarboxylic acid--4,4'-bipyridine (1/1)
- DTXSID50832777
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- Inchi: 1S/C10H8N2.C9H6O6/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-8H;1-3H,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: OYXMVAROHCRZFM-UHFFFAOYSA-N
- SMILES: OC(C1C(C(=O)O)=CC=CC=1C(=O)O)=O.N1C=CC(=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 366.08518617Da
- Monoisotopic Mass: 366.08518617Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
872719-70-5 (1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1)) Related Products
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